Cas no 1629269-89-1 (N-[4-Chloro-2-methoxy-5-(1-methylethenyl)phenyl]acetamide)

• Product Name: N-[4-Chloro-2-methoxy-5-(1-methylethenyl)phenyl]acetamide
• CAS No: 1629269-89-1
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• MDL: MFCD30730232
• CID: 4611551
• PubChem ID: 90455956
• Update Time: 2025-06-11

N-[4-Chloro-2-methoxy-5-(1-methylethenyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-Chloro-2-methoxy-5-(1-methylethenyl)phenyl]acetamide
• CEFUUDDJWYTUIW-UHFFFAOYSA-N
• N-(4-Chloro-2-methoxy-5-(prop-1-en-2-yl)phenyl)acetamide
• MFCD30730232
• C13091
• CS-15138
• DB-198874
• SCHEMBL16093892
• N-(4-chloro-2-methoxy-5-prop-1-en-2-ylphenyl)acetamide
• SY343204
• 1629269-89-1
• CS-M3699
• AKOS037650657
• N-[4-Chloro-2-methoxy-5-(1-propen-2-yl)phenyl]acetamide

• MDL： MFCD30730232
• Inchi： 1S/C12H14ClNO2/c1-7(2)9-5-11(14-8(3)15)12(16-4)6-10(9)13/h5-6H,1H2,2-4H3,(H,14,15)
• InChI Key： CEFUUDDJWYTUIW-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C(=C)C)NC(C)=O)OC

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 3.1

Additional information on N-[4-Chloro-2-methoxy-5-(1-methylethenyl)phenyl]acetamide

Introduction to N-[4-Chloro-2-methoxy-5-(1-methylethenyl)phenyl]acetamide (CAS No. 1629269-89-1)

N-[4-Chloro-2-methoxy-5-(1-methylethenyl)phenyl]acetamide is a specialized organic compound with the chemical formula C₁₄H₁₃ClNO₂. This compound, identified by its CAS number 1629269-89-1, has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. The presence of a chloro substituent, a methoxy group, and an isopropenyl moiety on the phenyl ring contributes to its distinct chemical profile, making it a subject of interest for further investigation.

The compound's structure is characterized by a phenyl ring substituted at the 4-position with a chlorine atom, at the 2-position with a methoxy group, and at the 5-position with an isopropenyl group. This arrangement not only imparts specific electronic and steric properties but also suggests potential interactions with biological targets. The acetamide functional group at the nitrogen end of the molecule further enhances its reactivity and binding capabilities, making it a valuable candidate for drug discovery programs.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. N-[4-Chloro-2-methoxy-5-(1-methylethenyl)phenyl]acetamide has been studied for its potential pharmacological effects, particularly in the context of anti-inflammatory and anticancer applications. The chloro and methoxy substituents are known to influence the compound's bioavailability and metabolic stability, while the isopropenyl group may contribute to its binding affinity for specific enzymes or receptors.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, it shares structural features with certain flavonoids and coumarins, which have demonstrated therapeutic potential in preclinical studies. By leveraging these structural motifs, researchers aim to develop derivatives of N-[4-Chloro-2-methoxy-5-(1-methylethenyl)phenyl]acetamide that can exhibit enhanced efficacy and reduced side effects.

The synthesis of N-[4-Chloro-2-methoxy-5-(1-methylethenyl)phenyl]acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chloro substituent typically involves electrophilic aromatic substitution reactions, while the methoxy group can be incorporated via nucleophilic aromatic substitution or direct methylation techniques. The isopropenyl group is often added through Friedel-Crafts alkylation or other similar methods. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high purity.

Evaluation of N-[4-Chloro-2-methoxy-5-(1-methylethenyl)phenyl]acetamide in vitro has revealed promising interactions with various biological targets. Studies have shown that this compound can inhibit the activity of certain enzymes involved in inflammatory pathways, such as COX-2 and LOX. Additionally, preliminary data suggest that it may exhibit cytotoxic effects against certain cancer cell lines by interfering with critical signaling pathways. These findings have prompted further investigation into its potential as a lead compound for drug development.

The pharmacokinetic properties of N-[4-Chloro-2-methoxy-5-(1-methylethenyl)phenyl]acetamide are also of great interest. Its solubility, stability, and metabolic clearance rates determine its bioavailability and therapeutic window. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, are being employed to predict how this compound will behave within biological systems. These tools help researchers optimize its structure for better pharmacological outcomes.

In conclusion, N-[4-Chloro-2-methoxy-5-(1-methylethenyl)phenyl]acetamide (CAS No. 1629269-89-1) represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activities. Ongoing studies aim to elucidate its mechanism of action and develop derivatives with improved therapeutic profiles. As research in this area progresses, this compound may emerge as a valuable tool for treating various diseases, contributing to advancements in medicinal chemistry and drug development.